1-[(1-methyltriazol-4-yl)methyl]-3,4-dihydro-2H-quinoline-4-carboxylic acid

• IUPAC Name: 1-[(1-methyltriazol-4-yl)methyl]-3,4-dihydro-2H-quinoline-4-carboxylic acid
• InChI: InChI=1S/C14H16N4O2/c1-17-8-10(15-16-17)9-18-7-6-12(14(19)20)11-4-2-3-5-13(11)18/h2-5,8,12H,6-7,9H2,1H3,(H,19,20)
• InChI Key: PMSCWLQRBHUMMZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)CN2CCC(C3=CC=CC=C32)C(=O)O
• Molecular Formula: C14H16N4O2
• Molecular Weight: 272.30 g/mol

Description

1-[(1-methyltriazol-4-yl)methyl]-3,4-dihydro-2H-quinoline-4-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as MTMQ and is a quinoline derivative that has a triazole ring attached to it. MTMQ has been the subject of extensive research due to its unique structure and potential applications in various fields.

Mechanism of Action

MTMQ exerts its antibacterial and antifungal activities by inhibiting the activity of enzymes involved in cell wall synthesis. MTMQ has also been found to exhibit antitumor activity by inducing apoptosis in cancer cells. The mechanism of action of MTMQ as a fluorescent probe for metal ions involves the binding of the metal ions to the triazole ring, resulting in a change in the fluorescence properties of the compound.
Biochemical and physiological effects:
MTMQ has been found to exhibit low toxicity in vitro and in vivo studies. MTMQ has also been found to exhibit antioxidant activity and has been studied for its potential use in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using MTMQ in lab experiments is its unique structure, which allows for the development of novel compounds with potential applications in various fields. However, one of the limitations of using MTMQ in lab experiments is its low solubility in water, which can affect its bioavailability and limit its potential applications.

Future Directions

There are several future directions for the study of MTMQ, including the development of novel compounds based on its structure for use in medicinal chemistry and biochemistry. Further studies are also needed to fully understand the mechanism of action of MTMQ and its potential applications in the treatment of oxidative stress-related diseases. Additionally, studies are needed to investigate the potential use of MTMQ as a fluorescent probe for the detection of other metal ions.

Synthesis Methods

MTMQ can be synthesized using various methods, including the reaction of 1,2-diaminobenzene with methyl 4-(chloromethyl)benzoate, followed by the reaction with 1-methyl-1H-1,2,3-triazol-4-amine. The resulting product is then subjected to acid hydrolysis to obtain MTMQ. Other methods of synthesis include the reaction of 1,2-diaminobenzene with 4-chloro-3-methylbenzoic acid, followed by the reaction with 1-methyl-1H-1,2,3-triazol-4-amine.

Scientific Research Applications

MTMQ has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. MTMQ has been found to exhibit antibacterial, antifungal, and antitumor activities. MTMQ has also been studied for its potential use as a fluorescent probe for the detection of metal ions.